Cas no 1276111-24-0 (Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate)

Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate is a highly reactive iodonium salt used as a photoinitiator and arylating agent in organic synthesis. Its key advantages include excellent photochemical reactivity, enabling efficient generation of aryl radicals under UV irradiation for polymerization and crosslinking applications. The mesityl and naphthyl groups enhance stability while maintaining high reactivity, making it suitable for advanced photoresist and lithography processes. The trifluoromethanesulfonate counterion improves solubility in polar organic solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable in fine chemical synthesis, where precise aryl group transfer is required. Its thermal stability and controlled reactivity make it a reliable choice for high-performance applications.

Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate structure

1276111-24-0 structure

Product Name:Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate

CAS No:1276111-24-0

MF:C₂₀H₁₈F₃IO₃S

MW:522.319807529449

CID:1094723

PubChem ID:73554583

Update Time:2025-05-28

Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate
- naphthalen-2-yl-(2,4,6-trimethylphenyl)iodanium,trifluoromethanesulfonate
- (naphthalen-2-yl)(2,4,6-trimethylphenyl)iodanium trifluoromethanesulfonate
- 1276111-24-0
- Mesityl(naphthalen-2-yl)iodoniumtrifluoromethanesulfonate
- Inchi： 1S/C19H18I.CHF3O3S/c1-13-10-14(2)19(15(3)11-13)20-18-9-8-16-6-4-5-7-17(16)12-18;2-1(3,4)8(5,6)7/h4-12H,1-3H3;(H,5,6,7)/q+1;/p-1
- InChI Key： GZWZRTPECHPCGC-UHFFFAOYSA-M
- SMILES： [I+](C1C=CC2C=CC=CC=2C=1)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

Exact Mass: 521.99735g/mol
Monoisotopic Mass: 521.99735g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 446
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6Å²

Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM140509-1g	mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate	1276111-24-0	95%	1g	$660	2021-08-05
Chemenu	CM140509-1g	mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate	1276111-24-0	95%	1g	$660	2024-08-02
Alichem	A219006359-1g	Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate	1276111-24-0	95%	1g	579.36 USD	2021-06-15
Crysdot LLC	CD12156124-1g	Mesityl(naphthalen-2-yl)iodonium trifluoromethanesulfonate	1276111-24-0	95+%	1g	$698	2024-07-23